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Introduction

FerroLOXIN-1 is a novel small-molecule inhibitor of ferroptosis, a form of regulated cell death
driven by iron-dependent lipid peroxidation. It demonstrates high specificity by selectively
targeting the 15-lipoxygenase (15LOX)/phosphatidylethanolamine-binding protein 1 (PEBP1)
complex, which is a key enzymatic driver of ferroptosis. This selective inhibition prevents the
production of pro-ferroptotic lipid hydroperoxides. These application notes provide detailed
protocols for the in vivo administration of FerroLOXIN-1 in mouse models, based on currently

available preclinical data.

Quantitative Data Summary

The following tables summarize the key quantitative data for FerroLOXIN-1 administration in
mice, primarily from studies involving total body irradiation (TBI) models.

Table 1: In Vivo Efficacy of FerroLOXIN-1 in a Mouse Model of Total Body Irradiation
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Mouse Injury Administrat
Parameter Value . . . Reference
Strain Model ion Details
Single
intraperitonea
9.25 Gy Total S
[ (IP) injection
Dosage 25 mg/kg C57BL/6NTac  Body [1]
o 24 hours
Irradiation
post-
irradiation
Single
75% intraperitonea
) 9.25 Gy Total o
Survival Rate  (FerroLOXIN-  C57BL/6NTac Bod | (IP) injection o
o
(Day 19) 1) vs. 0% (female) y ] 24 hours
Irradiation
(TBI control) post-
irradiation
Single
o intraperitonea
) Significantly 9.0 Gy Total o
Survival Rate C57BL/6NTac | (IP) injection
increased vs. Body [2]
(Day 15) (male) o 24 hours
control Irradiation
post-
irradiation
Table 2: Pharmacokinetic Profile of FerroLOXIN-1 in Mice
Route of
Parameter Value o ) Dosage Reference
Administration
Terminal Half-life Intraperitoneal
12.1 hours 25 mg/kg [2]
(t'2) (IP)
) Intraperitoneal
Clearance (Cl) 17.7 mL/min/kg 25 mg/kg [2]

(IP)

Table 3: Toxicity Profile of FerroLOXIN-1 in Mice
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Parameter Observation Mouse Strain Dosage Reference
) C57BL/6NTac 25 mg/kg (in
o No toxic effects o
General Toxicity (female and non-irradiated [2]

observed ]
male) mice)

Signaling Pathway

FerroLOXIN-1 exerts its anti-ferroptotic effect by specifically inhibiting the enzymatic activity of
the 15-lipoxygenase (15LOX)/phosphatidylethanolamine-binding protein 1 (PEBP1) complex.
This complex is crucial for the generation of lipid hydroperoxides, the key executioners of
ferroptotic cell death.
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FerroLOXIN-1 Signaling Pathway
Polyunsaturated Fatty Acid
Phosphatidylethanolamines (PUFA-PES)

Substrate

Inhibits

15LOX/PEBP1 Complex

Oxidation

Lipid Hydroperoxides
(e.g., 15-HpETE-PE)

Ferroptosis

FerroLOXIN-1 Efficacy Testing in TBI Mouse Model
Treatment and Monitoring

o Vehicle Adminisration )
Experimental Setup ‘ \ (Control) J

‘animal Acclimation ). (v into ) (Total Body Imadiation Data Analysis
(e.g., 1 week) J KTrea(mem Groups (e.g., 9.25 Gy) ly:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15576028?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576028?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

o 1. researchgate.net [researchgate.net]

» 2. Discovering selective antiferroptotic inhibitors of the 15LOX/PEBP1 complex
noninterfering with biosynthesis of lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [FerroLOXIN-1 Administration for In Vivo Mouse Studies:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576028#ferroloxin-1-administration-protocol-for-in-
vivo-mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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